(Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate

Specification

• CAS No.: 136605-16-8
• Molecular Formula: C17H24BF4N5O
• Molecular Weight: 401.2 g/mol
• IUPAC Name: 1-[piperidin-1-ium-1-ylidene(piperidin-1-yl)methoxy]benzotriazole;tetrafluoroborate
• Standard InChI: InChI=1S/C17H24N5O.BF4/c1-5-11-20(12-6-1)17(21-13-7-2-8-14-21)23-22-16-10-4-3-9-15(16)18-19-22;2-1(3,4)5/h3-4,9-10H,1-2,5-8,11-14H2;/q+1;-1
• Standard InChI Key: KXPFIFDGGXFLDI-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.C1CCN(CC1)C(=[N+]2CCCCC2)ON3C4=CC=CC=C4N=N3
• Canonical SMILES: [B-](F)(F)(F)F.C1CCN(CC1)C(=[N+]2CCCCC2)ON3C4=CC=CC=C4N=N3

Introduction

Chemical Structure and Properties

Understanding the chemical properties of (Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate provides insight into its reactivity and applications in chemical research.

Molecular Structure

The compound consists of several key structural components:

• A benzotriazole group connected via an oxygen atom

• A dipiperidinocarbenium cation (featuring two piperidine rings)

• A tetrafluoroborate anion (BF4-)

This structure contributes to its properties as a coupling reagent in organic synthesis reactions.

Chemical Properties

The molecular weight of (Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate is 401.21 g/mol. The compound's chemical behavior is characterized by its structural components, particularly the reactive benzotriazole moiety that makes it valuable in certain synthetic applications.

Table 1: Chemical Properties of (Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate

Property	Value
Molecular Formula	C17H24BF4N5O
Molecular Weight	401.21 g/mol
CAS Number	136605-16-8
Purity (Commercial)	95%

Physical Properties

The physical properties of (Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate determine its handling characteristics and storage requirements.

Stability and Reactivity

Exposure Route	Recommended First Aid
Inhalation	Move person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.
Skin Contact	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid immediately.
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes. Obtain medical aid immediately.
Ingestion	Do NOT induce vomiting without medical advice. Rinse mouth with water. Never administer anything by mouth to an unconscious person. Obtain medical aid immediately.

Applications in Research and Development

(Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate is specifically designated for research and development applications under qualified supervision.

Research Limitations

It is important to note that the compound is restricted to "research and development use by, or directly under the supervision of, a technically qualified individual". This restriction emphasizes the specialized nature of its applications and the need for proper training and expertise when handling it.

Environmental and Disposal Considerations

Responsible management of (Benzotriazol-1-yloxy)dipiperidinocarbenium tetrafluoroborate throughout its lifecycle includes proper disposal procedures and environmental impact awareness.

Spill Management

In case of accidental release:

• Wear protective equipment and keep unprotected personnel away

• Ensure adequate ventilation

• Remove all ignition sources

• Vacuum, sweep up, or absorb with inert material and place into a suitable disposal container